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Compound of Interest

Compound Name: Boc-aminoxy-PEG4-acid

Cat. No.: B8104426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-aminoxy-PEG4-acid is a heterobifunctional linker molecule integral to the fields of

bioconjugation, drug delivery, and proteomics. Its unique structure, featuring a tert-

butyloxycarbonyl (Boc) protected aminoxy group, a tetraethylene glycol (PEG4) spacer, and a

terminal carboxylic acid, offers researchers a versatile tool for covalently linking different

molecules with a high degree of control. The hydrophilic PEG4 spacer enhances the aqueous

solubility and reduces the immunogenicity of the resulting conjugate, a critical feature for in vivo

applications. This guide provides a comprehensive overview of the properties of Boc-aminoxy-
PEG4-acid, detailed experimental protocols for its use, and logical workflows for its application

in advanced bioconjugation strategies.

Core Properties and Data
The physical and chemical properties of Boc-aminoxy-PEG4-acid are summarized in the table

below. This data is essential for designing and executing successful conjugation experiments.
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Property Value Source(s)

Chemical Formula C₁₆H₃₁NO₉ [1][2]

Molecular Weight 381.42 g/mol [1][2][3]

Appearance Viscous oil or waxy solid

Purity Typically ≥95% or ≥97%

Solubility
Soluble in water, DMSO, DMF,

DCM
[3]

Storage Conditions
-20°C under an inert

atmosphere
[3]

Mechanism of Action: A Two-Step Orthogonal
Conjugation Strategy
Boc-aminoxy-PEG4-acid is designed for a sequential, two-step conjugation process, which

minimizes the formation of undesirable homodimers. This orthogonal reactivity is a key

advantage in the construction of complex biomolecules like antibody-drug conjugates (ADCs)

and Proteolysis Targeting Chimeras (PROTACs).

The logical workflow for a typical bioconjugation experiment using Boc-aminoxy-PEG4-acid is

depicted below.
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Molecule A
(with primary amine, e.g., Protein)

Amide Bond Formation

Boc-aminoxy-PEG4-acid

EDC/NHS Activation

Molecule A-PEG4-aminoxy-Boc Conjugate

Purification

Acidic Deprotection
(e.g., TFA)

Molecule A-PEG4-aminoxy Conjugate

Oxime Ligation

Molecule B
(with aldehyde/ketone)

Final Conjugate
(Molecule A-PEG4-Molecule B)
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PROTAC Molecule

Target Protein Ligand

Boc-aminoxy-PEG4-acid derived linker

Ternary Complex Formation

E3 Ligase Ligand Target Protein E3 Ubiquitin Ligase

Ubiquitination of Target Protein

Proteasomal Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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